Cas no 2171910-05-5 (3-methyl-1-(oxetan-3-yl)cyclobutane-1-carboxylic acid)

3-methyl-1-(oxetan-3-yl)cyclobutane-1-carboxylic acid structure
2171910-05-5 structure
Product Name:3-methyl-1-(oxetan-3-yl)cyclobutane-1-carboxylic acid
CAS No:2171910-05-5
MF:C9H14O3
MW:170.205663204193
CID:5885649
PubChem ID:165589241
Update Time:2023-12-30

3-methyl-1-(oxetan-3-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-1-(oxetan-3-yl)cyclobutane-1-carboxylic acid
    • EN300-1628597
    • 2171910-05-5
    • Inchi: 1S/C9H14O3/c1-6-2-9(3-6,8(10)11)7-4-12-5-7/h6-7H,2-5H2,1H3,(H,10,11)
    • InChI Key: NTLUZOGJADBFLV-UHFFFAOYSA-N
    • SMILES: O1CC(C1)C1(C(=O)O)CC(C)C1

Computed Properties

  • Exact Mass: 170.094294304g/mol
  • Monoisotopic Mass: 170.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 46.5Ų

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